Cas no 67633-59-4 (benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride)

benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride structure
67633-59-4 structure
Product Name:benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride
CAS No:67633-59-4
MF:C30H55ClN2O
MW:495.223508119583
CID:966463
PubChem ID:105490
Update Time:2025-04-19

benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride Chemical and Physical Properties

Names and Identifiers

    • benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride
    • benzyl-dimethyl-[3-(16-methylheptadecanoylamino)propyl]azanium,chloride
    • ISOSTEARAMINOPROPALKONIUM CHLORIDE
    • Benzenemethanaminium, N,N-dimethyl-N-(3-((1-oxoisooctadecyl)amino)propyl)-, chloride
    • Benzenemethanaminium, N,N-dimethyl-N-(3-((1-oxoisooctadecyl)amino)propyl)-, chloride (1:1)
    • Benzyldimethyl(3-((1-oxoisooctadecyl)amino)propyl)ammonium chloride
    • N-(3-Isostearylamido)propyl-N,N-dimethyl-N-benzylammonium chloride
    • N,N-Dimethyl-N-(3-((1-oxoisooctadecyl)amino)propyl)benzenemethana- minium chloride
    • N-ben
    • 67633-59-4
    • NS00013797
    • ISOSTEARAMINOPROPALKONIUM CHLORIDE [INCI]
    • Q27236366
    • SCHEMBL10947021
    • Benzenemethanaminium, N,N-dimethyl-N-[3-[(1-oxoisooctadecyl)amino]propyl]-, chloride
    • EINECS 266-777-5
    • 08592GAU19
    • benzyl-dimethyl-[3-(16-methylheptadecanoylamino)propyl]azanium;chloride
    • UNII-08592GAU19
    • Inchi: 1S/C30H54N2O.ClH/c1-28(2)21-16-13-11-9-7-5-6-8-10-12-14-19-24-30(33)31-25-20-26-32(3,4)27-29-22-17-15-18-23-29;/h15,17-18,22-23,28H,5-14,16,19-21,24-27H2,1-4H3;1H
    • InChI Key: NXQFUHDNRBQQAE-UHFFFAOYSA-N
    • SMILES: [Cl-].O=C(CCCCCCCCCCCCCCC(C)C)NCCC[N+](C)(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 494.4
  • Monoisotopic Mass: 494.4
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 21
  • Complexity: 454
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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